N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-phenoxyacetamide

• IUPAC Name: N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-phenoxyacetamide
• InChI: InChI=1S/C18H17FN2O3S/c1-23-10-9-21-15-8-7-13(19)11-16(15)25-18(21)20-17(22)12-24-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3
• InChI Key: UTFZOUZCVLTREW-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)COC3=CC=CC=C3
• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol

Description

“N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-phenoxyacetamide” is a chemical compound with the molecular formula C12H13FN2O2S. It has an average mass of 268.307 Da and a monoisotopic mass of 268.068176 Da.

Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C12H13FN2O2S. It contains 12 carbon atoms, 13 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Synthesis and Reactivity

A study by Ghosh et al. (2009) discusses the synthesis and reactivity of a related fluorinated building block, N-methoxy-N-methyl-(1,3-benzothiazol-2-ylsulfonyl)fluoroacetamide, for Julia olefination. This reagent undergoes condensation reactions with aldehydes and cyclic ketones to give alpha-fluorovinyl Weinreb amides and alpha-fluoroenones, demonstrating its utility in organic synthesis (Ghosh, Banerjee, Sinha, Kang, & Zajc, 2009).

Biological Activity

Alborz et al. (2018) reported on the highly diastereoselective synthesis of novel benzothiazole-substituted β-lactam hybrids, starting from (benzo[d]thiazol-2-yl)phenol, which were evaluated for their antimicrobial activities. This study illustrates the potential of benzothiazole derivatives in developing new antimicrobial agents (Alborz, Jarrahpour, Pournejati, Karbalaei-Heidari, Sinou, Latour, Brunel, Sharghi, Aberi, Turos, & Wojtas, 2018).

Material Science Applications

Mary et al. (2020) explored the spectroscopic, quantum mechanical studies, ligand-protein interactions, and photovoltaic efficiency modeling of bioactive benzothiazolinone acetamide analogs. Their study provides insights into the application of these compounds in dye-sensitized solar cells (DSSCs), highlighting their potential as photosensitizers with good light-harvesting efficiency and non-linear optical (NLO) activity (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).

Chemical Sensing

Tanaka et al. (2001) developed 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzothiazole derivatives for fluorescent probes sensing pH and metal cations. Their findings demonstrate the high sensitivity and selectivity of these fluorophores to pH changes and metal cation presence, useful in chemical sensing applications (Tanaka, Kumagai, Aoki, Deguchi, & Iwata, 2001).